Ralaniten acetate

• CAS No.: 1637573-04-6
• Molecular Formula: C27H33ClO8
• Molecular Weight: 521.0 g/mol
• IUPAC Name: [2-acetyloxy-3-[4-[2-[4-(2-acetyloxy-3-chloropropoxy)phenyl]propan-2-yl]phenoxy]propyl] acetate
• InChI: InChI=1S/C27H33ClO8/c1-18(29)32-16-26(36-20(3)31)17-34-24-12-8-22(9-13-24)27(4,5)21-6-10-23(11-7-21)33-15-25(14-28)35-19(2)30/h6-13,25-26H,14-17H2,1-5H3
• InChI Key: HGHVYYKTOXUQNT-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)OC[C@H](COC1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)OC[C@@H](CCl)OC(=O)C)OC(=O)C
• SMILES: CC(=O)OCC(COC1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)OCC(CCl)OC(=O)C)OC(=O)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: Ralaniten acetate

Description

Ralaniten acetate, also known by its developmental code name EPI-506, is a first-in-class nonsteroidal antiandrogen. It targets the N-terminal domain of the androgen receptor and was developed by ESSA Pharmaceuticals for the treatment of prostate cancer . This compound is a derivative of bisphenol A and a prodrug of ralaniten (EPI-002), one of the four stereoisomers of EPI-001 .

Scientific Research Applications

Chemistry: It serves as a model compound for studying the synthesis and reactivity of antiandrogens.

Biology: Ralaniten acetate is used to investigate the role of androgen receptors in cellular processes.

Medicine: The primary application of this compound is in the treatment of prostate cancer.

Industry: This compound is used in the development of new antiandrogen therapies and as a reference compound in pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ralaniten acetate is synthesized through a series of chemical reactions starting from bisphenol A. The synthetic route involves the formation of intermediate compounds, which are then acetylated to produce this compound . Specific reaction conditions, such as temperature, pressure, and catalysts, are optimized to ensure high yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound involves large-scale chemical synthesis using automated reactors and stringent quality control measures. The process is designed to be cost-effective and scalable, ensuring consistent production of high-quality this compound for clinical use .

Chemical Reactions Analysis

Types of Reactions

Ralaniten acetate undergoes various chemical reactions, including:

Hydrolysis: The acetate groups can be hydrolyzed to produce ralaniten (EPI-002).

Oxidation and Reduction: These reactions can modify the functional groups on the molecule, potentially altering its biological activity.

Substitution: The chlorine atom in the molecule can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major product formed from the hydrolysis of this compound is ralaniten (EPI-002), which retains the antiandrogen activity of the parent compound .

Mechanism of Action

Ralaniten acetate exerts its effects by targeting the N-terminal domain of the androgen receptor. This mechanism allows the compound to block signaling from the androgen receptor and its splice variants, thereby inhibiting the growth of prostate cancer cells . The molecular targets and pathways involved include the androgen receptor signaling pathway and downstream gene expression .

Comparison with Similar Compounds

Similar Compounds

Enzalutamide: Another nonsteroidal antiandrogen that targets the ligand-binding domain of the androgen receptor.

Abiraterone acetate: An androgen biosynthesis inhibitor used in the treatment of prostate cancer.

EPI-7386: A next-generation N-terminal domain inhibitor developed as a successor to ralaniten acetate.

Uniqueness

This compound is unique in its ability to target the N-terminal domain of the androgen receptor, a region that is not targeted by other antiandrogens like enzalutamide and abiraterone acetate . This unique mechanism of action allows this compound to overcome resistance mechanisms associated with other antiandrogens .

Synthesis routes and methods I

Procedure details

To a solution of (R)-3-(4-(2-(4-((S)-3-chloro-2-hydroxypropoxy)phenyl)propan-2-yl)phenoxy)propane-1,2-diol (500 mg, 1.27 mmol) in anhydrous pyridine (6.0 mL) were successively added acetic anhydride (605 μL, 6.35 mmol) and a catalytic amount of DMAP. After 14 h, the reaction mixture was quenched with an aqueous solution of sodium chloride and stirred for 15 min, and the resulting mixture was extracted twice with dichloromethane. The organic phases were combined, dried over anhydrous magnesium sulfate, and filtered. Solvents were evaporated, and the resulting crude material was purified by silica gel flash chromatography (eluent: 2% methanol in dichloromethane) to provide the title compound (621 mg, 94%) as a sticky solid.

Synthesis routes and methods II

Procedure details

Acetic Anhydride (4.3 g, 41.7 mmol) was added to a solution of (R)-3-(4-(2-(4-((S)-3-chloro-2-hydroxypropoxy)phenyl)propan-2-yl)phenoxy)propane-1,2-diol (2.8 g, 6.95 mmol) and DMAP (30 mg, 0.25 mmol) in anhydrous pyridine (24 mL) in a water bath. The resulting solution was stirred overnight. The pyridine was removed under reduced pressure and the residue was diluted with ethyl acetate (50 mL), washed subsequently with water (2×40 mL), then cold aqueous 1M HCl (40 mL), saturated NaHCO3 (40 mL) and water (40 mL). The organic layer was dried over Mg2SO4, filtered and concentrated to give light yellow oil. The crude product was purified by column chromatography (eluent: 5% ethyl acetate in hexane to 20% ethyl acetate in hexane) to afford the title compound (3.30 g, 91.5% yield) as a colorless viscous oil.